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Compound of Interest

Compound Name: 2-Phenoxy-1-phenylethanol-d1

cat. No.: B12392367

An In-depth Technical Guide on the Structure of 2-Phenoxy-1-phenylethanol-d1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
synthesis of 2-Phenoxy-1-phenylethanol-d1, a deuterated analog of 2-Phenoxy-1-
phenylethanol. This isotopically labeled compound serves as a valuable tool in various
research applications, particularly in mechanistic studies and as an internal standard in
guantitative analyses.

Chemical Structure and Properties

2-Phenoxy-1-phenylethanol-d1 is a structural analog of 2-Phenoxy-1-phenylethanol where a
single deuterium atom replaces a hydrogen atom at the C1 position of the ethanol backbone.
This substitution results in a molecule with a slightly higher molecular weight but with chemical
properties that are very similar to its non-deuterated counterpart.

Chemical Structure:
Where Ph represents a phenyl group.
Physicochemical Properties:

While specific experimental data for the deuterated compound is not readily available in the
public domain, the properties are expected to be very similar to the non-deuterated analog, 2-
Phenoxy-1-phenylethanol.
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Value (for 2-Phenoxy-1-

Property Citation
phenylethanol)
2098469-11-3 (for d1) 4249-
CAS Number
72-3 (for non-deuterated)
Molecular Formula C14H13DO2
Molecular Weight 215.27 g/mol
Appearance Solid [1]
Boiling Point 310-312 °C [2]
Density 1.119 g/cm3 at 20°C [2]
N Soluble in ethanol, ether, and
Solubility ) ] [2]
chloroform; insoluble in water.
Synthesis

The most common and logical synthetic route to 2-Phenoxy-1-phenylethanol-d1 involves a

two-step process starting from 2-bromoacetophenone and phenol. The key step for introducing

the deuterium label is the reduction of the intermediate ketone, 2-phenoxy-1-phenylethanone,

using a deuterated reducing agent.

Experimental Protocol:
Step 1: Synthesis of 2-Phenoxy-1-phenylethanone

This step involves the etherification of 2-bromoacetophenone with phenol.[3]

e Reactants: 2-bromoacetophenone, Phenol, a suitable base (e.g., potassium carbonate), and

a solvent (e.g., acetone).

e Procedure:

o Dissolve phenol and potassium carbonate in acetone in a round-bottom flask.

o Add 2-bromoacetophenone to the mixture.
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o Reflux the reaction mixture for several hours until the reaction is complete (monitored by
TLC).

o After cooling, filter the mixture to remove the inorganic salts.
o Evaporate the solvent from the filtrate under reduced pressure.

o The crude product can be purified by recrystallization or column chromatography to yield
pure 2-phenoxy-1-phenylethanone.[1][4]

Step 2: Reduction of 2-Phenoxy-1-phenylethanone to 2-Phenoxy-1-phenylethanol-d1
This is the crucial step where the deuterium atom is introduced.

e Reactants: 2-Phenoxy-1-phenylethanone, Sodium borodeuteride (NaBDa4), and a protic
solvent (e.g., methanol or ethanol).

e Procedure:

o Dissolve 2-phenoxy-1-phenylethanone in methanol in a flask and cool the solution in an
ice bath.

o Slowly add a solution of sodium borodeuteride in methanol to the cooled ketone solution
with stirring.

o Continue stirring the reaction mixture at room temperature for a few hours.
o Quench the reaction by the slow addition of water.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

o The resulting crude 2-Phenoxy-1-phenylethanol-d1 can be purified by column
chromatography.

Logical Workflow for Synthesis:
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Step 1: Etherification

Solvent (e.g., Acetone)
Base (e.g., K2CO3)

Reaction & Reflux

2-Phenoxy-1-phenylethanone

2-Bromoacetophenone

Step 2: Deuterated Reduction

Solvent (e.g., Methanol) Reduction 2-Phenoxy-1-phenylethanol-d1

Sodium Borodeuteride (NaBD4) |

Metabolic Conversion

Potential Downstream Effects

Input Compound Acetophenone-d1

Biological System Cellular Signaling
(e.g., cell culture, in vivo) Pathways

2-Phenoxy-1-phenylethanol-d1 Biological Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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